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Compound of Interest

Compound Name: N-(2-Propynyl)-2,4-dinitroaniline

Cat. No.: B8728219 Get Quote

Essential Safety and Handling Guide: N-(2-
Propynyl)-2,4-dinitroaniline
Disclaimer: Specific safety data for N-(2-Propynyl)-2,4-dinitroaniline is not readily available.

The following guidance is based on the known hazards of the closely related compound, 2,4-

dinitroaniline. It is imperative to treat N-(2-Propynyl)-2,4-dinitroaniline with a similar or higher

degree of caution.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-(2-Propynyl)-2,4-dinitroaniline. The following

procedures for personal protective equipment (PPE), handling, and disposal should be strictly

adhered to in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling this compound. The

following table summarizes the recommended PPE based on the hazards associated with 2,4-

dinitroaniline.
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Protection Type Specific Recommendations Standards

Respiratory Protection

Air-purifying respirators with

appropriate cartridges (e.g., for

dusts and mists) should be

used where risk assessment

shows they are necessary.[1] A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded

or irritation is experienced.[2]

For firefighting, a self-

contained breathing apparatus

(SCBA) is necessary.[1][2][3]

NIOSH (US) or EN 143, EN

149, EN 166 (EU)[1][2][3]

Eye Protection

Chemical safety goggles or

safety glasses are required.[4]

A face shield should be used in

conjunction with goggles when

working with corrosive, highly

irritating, or toxic substances.

[1][5]

NIOSH (US) or EN 166 (EU)[1]

Hand Protection

Wear appropriate protective

gloves (e.g., butyl rubber).[6]

Gloves must be inspected

before use and disposed of

according to good laboratory

practices.[1]

Skin and Body Protection A complete suit protecting

against chemicals, such as a

plastic lab coat or DuPont

Tychem® suit, is

recommended.[1][6] Protective

shoes should also be worn.[6]

All protective clothing should
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be clean and put on before

work.[5]

Experimental Protocol: Safe Handling of N-(2-
Propynyl)-2,4-dinitroaniline
The following protocol outlines the step-by-step procedure for safely handling N-(2-
Propynyl)-2,4-dinitroaniline in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure adequate ventilation, such as an appropriate exhaust ventilation system or fume

hood, at all times.[1][2][3]

An eye wash fountain and emergency shower must be readily accessible in the immediate

work area.[5]

Keep the compound away from heat, sources of ignition, strong oxidizing agents, strong

acids, and strong bases.[2][4][6]

2. Handling the Compound:

Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][4]

Avoid contact with skin, eyes, and clothing.[1][3]

Wash hands thoroughly after handling and before breaks.[1][3]

Do not eat, drink, or smoke in the handling area.[3][4][5]

3. Storage:

Store in a cool, dry, and well-ventilated area.[2][4][7]

Keep the container tightly closed and store locked up.[3][4][8]
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Store away from incompatible materials.[2]

4. Spill Response:

Evacuate personnel from the spill area.[5]

Wear appropriate PPE, including respiratory protection.[1]

For solid spills, dampen the material with acetone and transfer it to a suitable container.[6]

Use absorbent paper dampened with acetone to clean up any remaining material.[6]

Wash all contaminated surfaces with acetone followed by a soap and water solution.[6]

5. Disposal:

Dispose of the compound and any contaminated materials as hazardous waste in

accordance with local, regional, and national regulations.[3][4][5][8]

Do not allow the product to enter drains, ground water, or surface water.[1][8]
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Caption: Workflow for the safe handling of N-(2-Propynyl)-2,4-dinitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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